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Compound of Interest

Compound Name: Cyclonite

Cat. No.: B1669417 Get Quote

Cyclonite (RDX) and Octogen (HMX) are two of the most powerful and widely utilized military

high explosives. This guide provides a detailed comparison of their performance

characteristics, supported by experimental data and an overview of the methodologies used for

their evaluation. This information is intended for researchers, scientists, and professionals in

the field of energetic materials.

Quantitative Performance Comparison
The primary performance characteristics of RDX and HMX are summarized in the table below.

HMX generally exhibits higher performance in terms of detonation velocity and pressure, which

is a direct consequence of its higher density.
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Property Cyclonite (RDX) HMX (Octogen)

Chemical Formula C₃H₆N₆O₆ C₄H₈N₈O₈

Crystal Density (g/cm³) 1.81[1] 1.91[2]

Detonation Velocity (m/s) ~8,700[1] ~9,100[1]

Detonation Pressure (GPa) ~33[1] >39[1]

Melting Point (°C) ~200[1] 280[1]

Relative Effectiveness (RE)

Factor
1.60[3][4] 1.70[3]

Vapor Pressure @ 25°C (atm) 3 ± 1 x 10⁻¹¹[5][6] 1.0 ± 0.6 x 10⁻¹⁵[5][6]

Sensitivity to Initiation
The sensitivity of an explosive to external stimuli such as impact, friction, and shock is a critical

safety and handling parameter. Generally, HMX is considered to be slightly less sensitive to

impact and friction than RDX, making it marginally safer to handle under certain conditions.

However, both are powerful explosives requiring careful handling.[7] The sensitivity of both

RDX and HMX can be influenced by factors such as crystal size and the presence of impurities.

[8][9] For instance, pressed pellets of both materials tend to be less sensitive to impact than

their loose powder forms.[8]

Experimental Protocols for Performance Evaluation
The determination of explosive performance characteristics involves a range of specialized

experimental techniques. Below are descriptions of some key methods.

Detonation Velocity Measurement
The velocity at which the detonation front propagates through the explosive is a primary

measure of its performance.

Fiber-Optic Detonation Velocity (FODV) Testing: This method involves placing optical fibers

at known intervals along the length of an explosive charge.[10] As the detonation front

passes each fiber, the light signal is disrupted. By measuring the time difference between the

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://scindeks-clanci.ceon.rs/data/pdf/proc-0018/2024/proc-00182400222F.pdf
https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://www.chemring.com/what-we-do/countermeasures-and-energetics/explosive-material
https://www.quora.com/How-does-HMX-compare-to-RDX-and-TNT-and-other-high-explosives-in-terms-of-explosive-yield-cost-produceability-and-other-factors
https://en.wikipedia.org/wiki/RDX
https://www.quora.com/How-does-HMX-compare-to-RDX-and-TNT-and-other-high-explosives-in-terms-of-explosive-yield-cost-produceability-and-other-factors
https://www.researchgate.net/publication/348615926_Vapor_Pressures_of_RDX_and_HMX_Explosives_Measured_at_and_Near_Room_Temperature_135-Trinitro-135-triazinane_and_1357-Tetranitro-1357-tetrazocane
https://pubmed.ncbi.nlm.nih.gov/33464057/
https://www.researchgate.net/publication/348615926_Vapor_Pressures_of_RDX_and_HMX_Explosives_Measured_at_and_Near_Room_Temperature_135-Trinitro-135-triazinane_and_1357-Tetranitro-1357-tetrazocane
https://pubmed.ncbi.nlm.nih.gov/33464057/
https://www.researchgate.net/figure/Changes-in-sensitivity-due-to-HMX-RDX-HTPB-content_fig4_267830667
https://www.researchgate.net/figure/Impact-sensitivity-comparing-RDX-and-HMX-in-pellet-and-powder-form_tbl4_266206446
https://www.researchgate.net/figure/The-impact-sensitivities-of-RDX-HMX-and-CL-20_tbl1_262879532
https://www.researchgate.net/figure/Impact-sensitivity-comparing-RDX-and-HMX-in-pellet-and-powder-form_tbl4_266206446
https://pmc.ncbi.nlm.nih.gov/articles/PMC4828176/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


disruptions at successive fibers, the detonation velocity can be calculated with high

precision.[10]

Detonation Pressure Measurement
Detonation pressure is the immense pressure generated at the detonation front and is a key

indicator of an explosive's brisance or shattering effect.

Plate Dent Test: This well-established method involves detonating a standard charge of the

explosive in contact with a witness plate of a specific material and thickness.[10] The depth

of the resulting dent in the plate is then correlated to the detonation pressure using

established data.[10]

Photonic Doppler Velocimetry (PDV): A more modern and direct method, PDV is used to

measure the particle velocity of a material (often a flyer plate) shocked by the detonating

explosive.[10] This velocity data can then be used with Hugoniot shock matching equations

to calculate the detonation pressure.[10]

Strength and Energy Output Evaluation
These tests provide a measure of the total work capacity of an explosive.

Ballistic Mortar Test: A sample of the explosive is detonated in a massive, pendulum-like

mortar. The resulting recoil of the mortar is measured, and this is used to calculate the

explosive's strength relative to a standard material like TNT.[11]

Trauzl Lead Block Test: In this test, a standard mass of the explosive is detonated within a

cavity in a large lead block.[11] The resulting expansion of the cavity is measured, providing

an indication of the explosive's gas-producing and disruptive power.[11]

Underwater Detonation Test: Detonating a charge underwater and measuring the resulting

shockwave and bubble energies provides a comprehensive assessment of the explosive's

performance.[12] Piezoelectric pressure transducers are used to measure the shock and

bubble pressures.[12]

Visualizing Experimental and Logical Workflows
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The following diagrams illustrate the logical flow of explosive performance evaluation and a

typical experimental workflow for determining detonation velocity.
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Logical workflow for the evaluation of explosive performance.
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Experimental workflow for Fiber-Optic Detonation Velocity (FODV) testing.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1669417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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